3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile

• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• IUPAC Name: 3-hydroxy-3-[3-(methoxymethyl)phenyl]propanenitrile
• InChI: InChI=1S/C11H13NO2/c1-14-8-9-3-2-4-10(7-9)11(13)5-6-12/h2-4,7,11,13H,5,8H2,1H3
• InChI Key: HZNVEYIHPHEHJS-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=CC=C1)C(CC#N)O

Description

3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile is a nitrile derivative featuring a hydroxy group and a methoxymethyl-substituted phenyl ring at the β-position of the propanenitrile backbone. This structure confers unique physicochemical properties, including polarity from the nitrile and hydroxyl groups, and lipophilicity from the methoxymethylphenyl moiety. Potential applications include metal coordination (as ligands) or intermediates in pharmaceutical synthesis, though specific biological data for this compound remain unreported in the evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 3-(methoxymethyl)benzaldehyde with malononitrile in the presence of a base, followed by hydrolysis and subsequent reduction to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure consistent quality .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The nitrile group can be reduced to an amine.

Substitution: The methoxymethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation or lithium aluminum hydride can be employed.

Substitution: Various nucleophiles can be used in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of an amine.

Substitution: Formation of derivatives with different functional groups.

Scientific Research Applications

3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile involves its interaction with specific molecular targets. The hydroxyl and nitrile groups can participate in hydrogen bonding and other interactions with enzymes and receptors, potentially modulating their activity. The methoxymethyl group may influence the compound’s solubility and bioavailability .

Comparison with Similar Compounds

3-Hydroxy-3-(4-(methoxymethyl)phenyl)propanenitrile

• Structural Difference : Methoxymethyl group at the para position vs. meta position on the phenyl ring.
• Implications : Positional isomerism may alter electronic effects (e.g., resonance stabilization) and steric interactions. The meta isomer (target compound) may exhibit reduced symmetry, affecting crystallization behavior and solubility compared to the para isomer .

3-Hydroxy-3-(2-thienyl)propanenitrile

• Structural Difference : Thienyl (sulfur-containing heterocycle) replaces the methoxymethylphenyl group.
• Implications : The thienyl group enhances π-conjugation and electron-richness, influencing reactivity in enzymatic transesterification. Pseudomonas fluorescens lipase (PFL) shows high enantioselectivity (E-value: 92.9) for this compound in liquid CO₂, suggesting the target compound’s phenyl-methoxymethyl group may reduce enzyme affinity due to steric bulk .

3-[(3-Methoxyphenyl)Amino]propanenitrile

• Structural Difference: Amino group replaces the hydroxyl and methoxymethyl substituents.
• However, the absence of a hydroxyl group may reduce metal-coordination efficiency compared to the target compound .

Physicochemical Properties

Compound	Key Functional Groups	Solubility Trends	Reactivity Notes
3-Hydroxy-3-(3-(methoxymethyl)phenyl)propanenitrile	-CN, -OH, -OCH₂C₆H₅	Moderate polarity; soluble in DMSO, acetone	Likely undergoes nucleophilic additions at nitrile
3-Hydroxy-2-(methoxymethyl)-3-(pyridin-2-yl)propanenitrile	-CN, -OH, -OCH₃, pyridinyl	High polarity; soluble in methanol	Forms complexes with Ag(I), Cu(II), Hg(II)
3-(4-Hydroxy-3-methyl-phenyl)propanenitrile	-CN, -OH, -CH₃	High water solubility due to -OH	Susceptible to oxidation at phenolic -OH